Cas no 1251563-67-3 (11-(5-methyl-1,2-oxazole-3-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one)

• Product Name: 11-(5-methyl-1,2-oxazole-3-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one
• CAS No: 1251563-67-3
• MF: C₁₆H₁₇N₃O₃
• MW: 299.324483633041
• CID: 5939540
• PubChem ID: 49670468
• Update Time: 2025-07-09

11-(5-methyl-1,2-oxazole-3-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one Chemical and Physical Properties

Names and Identifiers

• 11-(5-methyl-1,2-oxazole-3-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one
• QUZBLFWJCKOYNZ-UHFFFAOYSA-N
• 1251563-67-3
• 11-(5-methyl-1,2-oxazole-3-carbonyl)-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
• VU0523472-1
• F5835-0566
• 11-(5-methyl-1,2-oxazole-3-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one
• 3-(5-methylisoxazole-3-carbonyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one
• CCG-347126
• AKOS024521951

• Inchi： 1S/C16H17N3O3/c1-10-5-13(17-22-10)16(21)18-7-11-6-12(9-18)14-3-2-4-15(20)19(14)8-11/h2-5,11-12H,6-9H2,1H3
• InChI Key： QUZBLFWJCKOYNZ-UHFFFAOYSA-N
• SMILES： O=C1C([H])=C([H])C([H])=C2C3([H])C([H])([H])N(C(C4C([H])=C(C([H])([H])[H])ON=4)=O)C([H])([H])C([H])(C([H])([H])N21)C3([H])[H]

Computed Properties

• Exact Mass: 299.12699141g/mol
• Monoisotopic Mass: 299.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Cytisine and derivatives

Additional information on 11-(5-methyl-1,2-oxazole-3-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one

Recent Advances in the Study of 11-(5-methyl-1,2-oxazole-3-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one (CAS: 1251563-67-3)

The compound 11-(5-methyl-1,2-oxazole-3-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one (CAS: 1251563-67-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly those involved in inflammation and oncology. The structural complexity of the molecule, characterized by its tricyclic core and oxazole moiety, has been a focal point for synthetic chemists aiming to optimize its pharmacological properties. Several research groups have reported successful synthetic routes to this compound, with improvements in yield and purity being a key focus.

In vitro and in vivo studies have demonstrated that 11-(5-methyl-1,2-oxazole-3-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one exhibits promising activity against a range of molecular targets. Notably, its interaction with certain kinase enzymes has been elucidated through crystallographic studies, providing valuable insights into its mechanism of action. These findings have spurred further investigations into its potential as a lead compound for drug development.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and off-target effects are currently being addressed through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of derivatives with improved therapeutic profiles.

In conclusion, 11-(5-methyl-1,2-oxazole-3-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one represents a promising candidate for further investigation in the field of medicinal chemistry. Ongoing research is likely to uncover additional applications and optimize its properties for clinical use. This brief underscores the importance of continued investment in the study of this and related compounds to unlock their full therapeutic potential.